Cas no 67648-14-0 (2-chloro-3,4-dimethylbenzonitrile)

• Product Name: 2-chloro-3,4-dimethylbenzonitrile
• CAS No: 67648-14-0
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 4135427
• PubChem ID: 12465052
• Update Time: 2025-10-19

2-chloro-3,4-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-3,4-dimethyl-
• 2-chloro-3,4-dimethylbenzonitrile
• 67648-14-0
• DTXSID801291999
• SCA64814
• CS-0222886
• EN300-112985
• SCHEMBL13106347

• Inchi： 1S/C9H8ClN/c1-6-3-4-8(5-11)9(10)7(6)2/h3-4H,1-2H3
• InChI Key： WWDIRBYVEKTAHG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C)C(C)=C1Cl

Computed Properties

• Exact Mass: 165.0345270Da
• Monoisotopic Mass: 165.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-chloro-3,4-dimethylbenzonitrile

Comprehensive Guide to Benzonitrile, 2-chloro-3,4-dimethyl- (CAS No. 67648-14-0): Properties, Applications, and Market Insights

Benzonitrile, 2-chloro-3,4-dimethyl- (CAS No. 67648-14-0) is a specialized organic compound widely used in the chemical and pharmaceutical industries. This chlorinated dimethyl benzonitrile derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-purity chemical intermediates, 2-chloro-3,4-dimethylbenzonitrile has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Benzonitrile, 2-chloro-3,4-dimethyl- features a benzonitrile core substituted with chlorine and two methyl groups at positions 2, 3, and 4 respectively. This specific arrangement contributes to its distinct reactivity profile, particularly in electrophilic aromatic substitution reactions. Recent studies in organic synthesis methodologies have highlighted the compound's utility in creating complex molecular architectures, aligning with current trends in green chemistry and atom-efficient synthesis.

One of the most significant applications of CAS 67648-14-0 is in the pharmaceutical sector, where it serves as a key building block for various active pharmaceutical ingredients (APIs). The compound's structural features make it particularly useful in the development of specialty chemicals for drug discovery programs. With the global pharmaceutical industry's growing emphasis on targeted drug delivery systems, the demand for precisely functionalized intermediates like 2-chloro-3,4-dimethyl benzonitrile continues to rise.

In the field of agrochemicals, Benzonitrile, 2-chloro-3,4-dimethyl- has shown promise as a precursor for novel crop protection agents. The compound's ability to undergo various transformations makes it valuable in developing new generations of sustainable pesticides and herbicides, addressing current concerns about environmental impact and food security. This application aligns well with the increasing focus on precision agriculture technologies worldwide.

The production and handling of 67648-14-0 require specialized knowledge in chemical process optimization. Manufacturers are continually improving synthesis routes to enhance yield and purity while minimizing environmental impact. Recent advancements in catalytic processes have shown potential for making the production of 2-chloro-3,4-dimethylbenzonitrile more efficient and sustainable, responding to the chemical industry's push toward circular economy principles.

From a market perspective, the global demand for Benzonitrile, 2-chloro-3,4-dimethyl- has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Industry analysts note growing interest in Asia-Pacific markets, where specialty chemical production is expanding rapidly. The compound's price trends and availability are closely monitored by procurement specialists in these sectors.

Quality control is paramount when working with CAS 67648-14-0. Reputable suppliers typically provide comprehensive analytical data including HPLC purity profiles, GC-MS analysis, and detailed spectroscopic characterization. These quality assurances are particularly important for researchers working in high-throughput screening and combinatorial chemistry, where compound purity directly impacts experimental outcomes.

Storage and handling recommendations for 2-chloro-3,4-dimethyl benzonitrile emphasize the importance of proper container selection and environmental controls. The compound should be stored in tightly sealed containers under inert atmosphere when required, with attention to standard laboratory safety protocols. These precautions ensure material integrity and support reproducible results in downstream applications.

Recent patent literature reveals innovative applications of Benzonitrile, 2-chloro-3,4-dimethyl- in materials science, particularly in the development of advanced functional materials. Its incorporation into liquid crystal formulations and organic electronic materials demonstrates the compound's versatility beyond traditional chemical applications, tapping into the growing smart materials market.

Environmental considerations surrounding 67648-14-0 have led to increased research into its biodegradation pathways and ecological impact. Current studies focus on developing greener alternatives and waste minimization strategies for processes involving this compound, reflecting the chemical industry's broader sustainability initiatives.

For researchers considering 2-chloro-3,4-dimethylbenzonitrile for their projects, numerous synthetic protocols are available in the literature. The compound's reactivity has been well-documented in various transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclization processes. These established methodologies provide a solid foundation for developing new applications.

The analytical characterization of Benzonitrile, 2-chloro-3,4-dimethyl- benefits from modern spectroscopic techniques. Nuclear magnetic resonance (NMR) studies, particularly ¹³C and ¹H NMR, provide detailed structural information, while mass spectrometry confirms molecular weight and fragmentation patterns. These analytical tools are essential for quality verification and structure-activity relationship studies.

Looking ahead, the future applications of CAS 67648-14-0 may expand into emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's structural features make it an interesting candidate for designing novel molecular assemblies with tailored properties, potentially opening new avenues in materials design and molecular recognition systems.

In conclusion, Benzonitrile, 2-chloro-3,4-dimethyl- represents an important chemical building block with diverse applications across multiple industries. Its unique combination of chemical properties, coupled with ongoing research into new applications, ensures its continued relevance in scientific and industrial contexts. As synthetic methodologies advance and new application areas emerge, this compound is likely to maintain its position as a valuable tool in molecular innovation.